Cas no 123000-45-3 ((1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&)
(1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl& Chemical and Physical Properties
Names and Identifiers
-
- (1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&
- [1S-(1β,2α,3β)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid
- 2-[(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
- [(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
- [1S-(1,2,3)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid
- YPCIKCQPODDZAT-LYFYHCNISA-N
- 123000-45-3
- 2-((1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl)acetic acid
- starbld0005264
- AT34033
- (1S-(1B,2A,3B))-(+)-3-ME-2-(NITROMETHYL&
- [1S-(1beta,2alpha,3beta)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid, 98%
- DTXSID20352119
- AC1LEXQW
- SCHEMBL15239223
-
- Inchi: 1S/C9H13NO5/c1-5-2-8(11)6(3-9(12)13)7(5)4-10(14)15/h5-7H,2-4H2,1H3,(H,12,13)/t5-,6-,7+/m0/s1
- InChI Key: YPCIKCQPODDZAT-LYFYHCNISA-N
- SMILES: O=C1C[C@H](C)[C@@H](C[N+](=O)[O-])[C@@H]1CC(=O)O
Computed Properties
- Exact Mass: 215.07937252g/mol
- Monoisotopic Mass: 215.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.256
- Melting Point: 58-62 °C(lit.)
- Boiling Point: 433.1°C at 760 mmHg
- Flash Point: 190.6°C
- Refractive Index: 1.489
(1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl& Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-506159-5 mg |
[1S-(1β,2α,3β)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid, |
123000-45-3 | 5mg |
¥1,279.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-506159A-10 mg |
[1S-(1β,2α,3β)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid, |
123000-45-3 | 10mg |
¥2,557.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-506159-5mg |
[1S-(1β,2α,3β)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid, |
123000-45-3 | 5mg |
¥1279.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-506159A-10mg |
[1S-(1β,2α,3β)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid, |
123000-45-3 | 10mg |
¥2557.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1825551-5mg |
2-((1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl)acetic acid |
123000-45-3 | 98% | 5mg |
¥1424.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1825551-10mg |
2-((1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl)acetic acid |
123000-45-3 | 98% | 10mg |
¥3083.00 | 2024-08-09 |
(1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl& Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on (1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&
Chemical Profile of (1S-(1B,2A,3B))-(+)-3-Me-2-(Nitromethyl) and CAS No 123000-45-3
The compound identified by the CAS number 123000-45-3 and the systematic name (1S-(1B,2A,3B))-(+)-3-Me-2-(Nitromethyl) represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The stereochemistry defined by the (1S) configuration and the presence of a nitromethyl group at the 2-position contribute to its distinct chemical properties, making it a subject of interest for synthetic chemists and medicinal biologists.
In recent years, the exploration of chiral molecules has become increasingly prominent in pharmaceutical research. Chirality plays a crucial role in the biological activity of many therapeutic agents, and understanding the stereochemical aspects of compounds like (1S-(1B,2A,3B))-(+)-3-Me-2-(Nitromethyl) is essential for designing effective drugs. The (1S) configuration suggests a specific spatial arrangement of atoms, which can influence how the molecule interacts with biological targets such as enzymes and receptors.
The nitromethyl group is another key feature that contributes to the compound's reactivity and potential biological activity. Nitro compounds are well-known for their role in various biochemical pathways and have been utilized in the development of numerous pharmaceuticals. The presence of this group in (1S-(1B,2A,3B))-(+)-3-Me-2-(Nitromethyl) may endow it with unique metabolic properties or enable specific interactions with biological systems. This makes it a valuable candidate for further investigation in drug discovery.
Recent advancements in synthetic chemistry have enabled the efficient preparation of complex chiral molecules like (1S-(1B,2A,3B))-(+)-3-Me-2-(Nitromethyl). Techniques such as asymmetric synthesis and catalytic methods have greatly improved the accessibility of such compounds, allowing researchers to explore their potential applications more thoroughly. These synthetic strategies have not only enhanced our ability to produce enantiomerically pure compounds but also opened new avenues for drug development.
The compound's potential applications extend to various areas of biomedical research. For instance, its structural motif may be relevant in the design of novel antimicrobial agents or anti-inflammatory drugs. The nitromethyl group could serve as a pharmacophore or a site for further functionalization, allowing for the creation of derivatives with enhanced therapeutic properties.
In addition to its pharmaceutical potential, (1S-(1B,2A,3B))-(+)-3-Me-2-(Nitromethyl) could also find utility in materials science and industrial chemistry. Its unique structure might inspire new synthetic methodologies or provide insights into molecular recognition processes. The study of such compounds often leads to unexpected discoveries that can benefit multiple scientific disciplines.
The investigation of this compound also highlights the importance of interdisciplinary collaboration in chemical research. Combining expertise from organic chemistry, biochemistry, and pharmacology allows for a comprehensive understanding of molecular behavior and function. This collaborative approach is essential for translating basic research findings into tangible applications.
As our understanding of complex biological systems continues to evolve, so does our need for sophisticated chemical tools to study them. Compounds like (1S-(1B,2A,3B))-(+)-3-Me-2-(Nitromethyl), with their intricate structures and functional groups, serve as invaluable tools for exploring these systems at a molecular level. Their study can lead to breakthroughs in drug discovery and an deeper comprehension of biological processes.
In conclusion, the compound identified by CAS number 123000-45-3 represents a fascinating subject of research with significant potential in pharmaceuticals and beyond. Its unique stereochemistry and functional groups make it a valuable asset for scientists exploring new frontiers in chemical biology. As research continues to uncover its properties and applications, we can anticipate further advancements that will benefit both science and society.
123000-45-3 ((1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)